Cas no 2248332-68-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)quinoline-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)quinoline-4-carboxylate
• CAS No: 2248332-68-3
• MF: C₂₂H₁₁ClN₂O₄S
• MW: 434.851742982864
• CID: 6379939
• PubChem ID: 165728214
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523993
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)quinoline-4-carboxylate
• 2248332-68-3

• Inchi： 1S/C22H11ClN2O4S/c23-19-10-9-18(30-19)17-11-15(12-5-3-4-8-16(12)24-17)22(28)29-25-20(26)13-6-1-2-7-14(13)21(25)27/h1-11H
• InChI Key： MLISLAHPECIYBX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=C3C=CC=CC3=N2)S1

Computed Properties

• Exact Mass: 434.0128057g/mol
• Monoisotopic Mass: 434.0128057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)quinoline-4-carboxylate

Compound CAS No 2248332-68-3: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)quinoline-4-carboxylate

The compound with CAS No 2248332-68-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)quinoline-4-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its intricate structure, which includes a quinoline ring system and a thiophene moiety, both of which are known for their unique electronic properties and reactivity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery and material synthesis. The presence of the quinoline ring in this compound makes it a promising candidate for applications in anti-cancer drug development due to its ability to interact with DNA and inhibit key enzymes involved in cell proliferation. Additionally, the thiophene group attached to the quinoline ring enhances the molecule's electronic properties, making it suitable for use in organic electronics and optoelectronic devices.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)quinoline-carboxylate involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for both academic and industrial applications.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which is advantageous for its use in solution-based chemical reactions and formulations. The compound's stability under various conditions has also been extensively studied, with results indicating that it is resistant to degradation under normal storage conditions.

One of the most exciting developments involving this compound is its application in advanced materials science. The quinoline core provides excellent thermal stability, while the thiophene group contributes to its optical properties. These characteristics make it a valuable component in the development of high-performance polymers and organic semiconductors.

Furthermore, recent research has explored the use of this compound as a precursor for metal-free catalysts in organic synthesis. Its ability to facilitate various coupling reactions without the need for heavy metal catalysts aligns with current trends toward greener and more sustainable chemical processes.

In conclusion, 1,3-dioxo-2,3-dihydro-HH isoindol-HH yl 5-chlorothiophen-HH yl quinoline-carboxylate (CAS No 224833-HH) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool for researchers and industry professionals alike.